Cas no 870704-22-6 (3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid)

3-(4-Fluorophenyl)-1H-pyrazole-5-carboxylic acid is a fluorinated heterocyclic compound featuring a pyrazole core substituted with a carboxylic acid group and a 4-fluorophenyl moiety. This structure imparts unique reactivity and potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom enhances metabolic stability and binding affinity, making it valuable for drug discovery, particularly in the development of kinase inhibitors or anti-inflammatory agents. The carboxylic acid group allows for further functionalization via amidation, esterification, or metal-catalyzed coupling reactions. Its high purity and well-defined structure ensure reproducibility in research applications. Suitable for use in medicinal chemistry and material science, this compound offers a balance of reactivity and stability for targeted molecular design.
3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid structure
870704-22-6 structure
Product Name:3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid
CAS No:870704-22-6
MF:C10H7FN2O2
MW:206.173185586929
MDL:MFCD03420242
CID:706520
PubChem ID:24882574
Update Time:2025-06-15

3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Fluorophenyl)-1H-pyrazole-3-carboxylic acid
    • 1H-Pyrazole-3-carboxylicacid, 5-(4-fluorophenyl)-
    • 3-(4-FLUOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
    • 5-(4-Fluoro-phenyl)-2H-pyrazole-3-carboxylic acid
    • 5-(4-Chlorophenyl)-1H-Pyrazole-3-Carboxylic Acid
    • 5-(4-Fluorophenyl)-1H-pyrazole-3-carboxylic acid (ACI)
    • DS-0119
    • AKOS000137856
    • STK347689
    • 5-(4-fluoro-phenyl)-1H-pyrazole-3-carboxylic acid
    • 5-(4-fluoro-phenyl)-2 h-pyrazole-3-carboxylic acid
    • 890006-82-3
    • BAS 06804310
    • FS-1877
    • EN300-36320
    • MFCD03420242
    • BS-4166
    • 3-(4-Fluorophenyl)-1H-pyrazole-5-carboxylic acid, 97%
    • SY004182
    • Z367678704
    • 1H-Pyrazole-3-carboxylicacid,5-(4-fluorophenyl)-
    • ALBB-006692
    • AB14517
    • F3250-0571
    • BDBM45821
    • FDNYHBASQZFVBL-UHFFFAOYSA-N
    • AKOS000266409
    • 3-(4-Fluorophenyl)-1H-pyrazole-5-carboxylicacid
    • BCP16522
    • CHEMBL1604946
    • DTXSID701008595
    • 5-(4-Fluorophenyl)-1H-pyrazole-3-carboxylic acid, AldrichCPR
    • CS-0038334
    • 870704-22-6
    • DB-001694
    • cid_940540
    • MLS-0091974.0001
    • SCHEMBL70800
    • 3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid
    • MDL: MFCD03420242
    • Inchi: 1S/C10H7FN2O2/c11-7-3-1-6(2-4-7)8-5-9(10(14)15)13-12-8/h1-5H,(H,12,13)(H,14,15)
    • InChI Key: FDNYHBASQZFVBL-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C2C=CC(F)=CC=2)NN=1)O

Computed Properties

  • Exact Mass: 206.04900
  • Monoisotopic Mass: 206.04915563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • Density: 1.441
  • Melting Point: 226-230 °C (lit.)
  • Boiling Point: 489.4°C at 760 mmHg
  • Flash Point: 249.8°C
  • Refractive Index: 1.62
  • PSA: 65.98000
  • LogP: 1.91400

3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22; S24/25
  • Storage Condition:Sealed in dry,2-8°C

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3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Acetic acid ;  2 h, rt → 80 °C; 80 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  1 h, 50 °C
Reference
Novel thiol-based histone deacetylase inhibitors bearing 3-phenyl-1H-pyrazole-5-carboxamide scaffold as surface recognition motif: Design, synthesis and SAR study
Wen, Jiachen; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(2), 375-379

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Acetic acid ;  4 h, rt → 80 °C; 80 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  4 h, 50 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Design, synthesis and biological evaluation of novel hydroxamic acid based histone deacetylase 6 selective inhibitors bearing phenylpyrazol scaffold as surface recognition motif
Yang, Jinyu; et al, Bioorganic & Medicinal Chemistry, 2018, 26(8), 1418-1425

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Toluene ,  Tetrahydrofuran ;  overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
1.3 Reagents: Hydrazine hydrate (1:1) Solvents: Acetic acid ;  4 h, rt → 90 °C
2.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  overnight, 50 °C
Reference
Design, synthesis, biological evaluation and in silico studies of pyrazole-based NH2-acyl oseltamivir analogues as potent neuraminidase inhibitors
Ye, Jiqing ; et al, Pharmaceuticals, 2021, 14(4),

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  overnight, 50 °C
Reference
Design, synthesis, biological evaluation and in silico studies of pyrazole-based NH2-acyl oseltamivir analogues as potent neuraminidase inhibitors
Ye, Jiqing ; et al, Pharmaceuticals, 2021, 14(4),

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  4 h, 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Design, synthesis and biological evaluation of novel hydroxamic acid based histone deacetylase 6 selective inhibitors bearing phenylpyrazol scaffold as surface recognition motif
Yang, Jinyu; et al, Bioorganic & Medicinal Chemistry, 2018, 26(8), 1418-1425

Production Method 6

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Acetic acid ;  4 h, rt → 90 °C
2.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  overnight, 50 °C
Reference
Design, synthesis, biological evaluation and in silico studies of pyrazole-based NH2-acyl oseltamivir analogues as potent neuraminidase inhibitors
Ye, Jiqing ; et al, Pharmaceuticals, 2021, 14(4),

Production Method 7

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Acetic acid ;  rt; 8 h, rt
Reference
5-Aryl-1H-pyrazole-3-carboxylic acids as selective inhibitors of human carbonic anhydrases IX and XII
Cvijetic, Ilija N.; et al, Bioorganic & Medicinal Chemistry, 2015, 23(15), 4649-4659

Production Method 8

Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Diethyl ether ,  Methanol ;  rt; 12 h, rt
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Acetic acid ;  4 h, rt → 80 °C; 80 °C → rt
2.2 Reagents: Sodium hydroxide Solvents: Water ;  4 h, 50 °C
2.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Design, synthesis and biological evaluation of novel hydroxamic acid based histone deacetylase 6 selective inhibitors bearing phenylpyrazol scaffold as surface recognition motif
Yang, Jinyu; et al, Bioorganic & Medicinal Chemistry, 2018, 26(8), 1418-1425

Production Method 9

Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Diethyl ether ;  cooled; 2 h, rt
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Acetic acid ;  2 h, rt → 80 °C; 80 °C → rt
2.2 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  1 h, 50 °C
Reference
Novel thiol-based histone deacetylase inhibitors bearing 3-phenyl-1H-pyrazole-5-carboxamide scaffold as surface recognition motif: Design, synthesis and SAR study
Wen, Jiachen; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(2), 375-379

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium Solvents: Methanol ;  15 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Acetic acid ;  rt; 8 h, rt
Reference
5-Aryl-1H-pyrazole-3-carboxylic acids as selective inhibitors of human carbonic anhydrases IX and XII
Cvijetic, Ilija N.; et al, Bioorganic & Medicinal Chemistry, 2015, 23(15), 4649-4659

Production Method 11

Reaction Conditions
1.1 Catalysts: Aluminum chloride Solvents: Dichloromethane ;  6 h, 0 °C → rt
2.1 Reagents: Sodium Solvents: Methanol ;  15 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water
3.1 Reagents: Hydrazine hydrate (1:1) Solvents: Acetic acid ;  rt; 8 h, rt
Reference
5-Aryl-1H-pyrazole-3-carboxylic acids as selective inhibitors of human carbonic anhydrases IX and XII
Cvijetic, Ilija N.; et al, Bioorganic & Medicinal Chemistry, 2015, 23(15), 4649-4659

3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid Raw materials

3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid Preparation Products

Additional information on 3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid

3-(4-Fluorophenyl)-1H-pyrazole-5-carboxylic Acid (CAS No. 870704-22-6): A Versatile Building Block in Modern Pharmaceutical and Chemical Research

In the realm of organic chemistry and drug discovery, 3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 870704-22-6) has emerged as a pivotal compound due to its unique structural features and broad applicability. This fluorinated pyrazole derivative is increasingly recognized for its role as a pharmacophore in medicinal chemistry, particularly in the design of small-molecule inhibitors and bioactive intermediates. Its carboxylic acid functional group and aromatic fluorophenyl moiety make it a versatile scaffold for synthesizing compounds with potential therapeutic applications.

The growing interest in 3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid aligns with current trends in precision medicine and targeted drug delivery. Researchers are actively exploring its utility in kinase inhibition, anti-inflammatory agents, and anticancer drug candidates. A surge in searches for terms like "pyrazole derivatives in drug design" and "fluorophenyl compounds in medicinal chemistry" reflects the compound's relevance in cutting-edge research. Additionally, its CAS number 870704-22-6 is frequently queried in databases like SciFinder and Reaxys, underscoring its importance in academic and industrial settings.

From a synthetic perspective, 3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid serves as a key intermediate in multicomponent reactions (MCRs) and click chemistry applications. Its hydrogen-bonding capacity and metal-coordination properties further expand its utility in catalysis and material science. Recent publications highlight its use in developing fluorescent probes for cellular imaging, a topic gaining traction in biomarker discovery circles.

Environmental and sustainability considerations also play a role in the compound's appeal. With the pharmaceutical industry prioritizing green chemistry, the efficient synthesis and derivatization of 3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid using eco-friendly solvents or catalytic methods has become a hot topic. Searches for "sustainable synthesis of fluorinated heterocycles" often lead to discussions about this compound's potential.

Quality control and analytical characterization of CAS 870704-22-6 are critical for reproducibility in research. Advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography are routinely employed to verify its purity and structure. These methods align with the broader demand for high-purity chemical standards in drug development pipelines.

In conclusion, 3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid represents a convergence of multiple scientific disciplines. Its applications span from drug discovery to advanced materials, making it a compound of enduring interest. As research into personalized therapeutics and smart materials accelerates, this pyrazole-carboxylic acid hybrid will likely remain at the forefront of innovation.

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